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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethenylbenzaldehyde, also known as 4-vinylbenzaldehyde or p-formylstyrene, is an organic

compound featuring both an aldehyde and a vinyl functional group attached to a benzene ring.

[1][2] This unique bifunctionality makes it a valuable intermediate and building block in organic

synthesis, particularly in the production of polymers, resins, and specialized chemicals.[1][2] Its

reactivity in polymerization is attributed to the vinyl group, while the aldehyde group allows for a

wide range of chemical transformations such as condensation, reduction, and oxidation

reactions.[1][3] An understanding of its physical properties is paramount for its effective

handling, storage, and application in research and development.

This guide provides a comprehensive overview of the core physical properties of 4-

ethenylbenzaldehyde, supported by experimental data and methodologies.

Core Physical and Chemical Properties
4-Ethenylbenzaldehyde is typically a colorless to pale yellow liquid with a distinct aromatic,

almond-like odor.[1][2][3] The presence of the polar carbonyl group (C=O) results in significant

dipole-dipole interactions between molecules, influencing properties like boiling point and

solubility.[4][5]
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The following table summarizes the key quantitative physical properties of 4-

ethenylbenzaldehyde.

Property Value Source(s)

Molecular Formula C₉H₈O [6]

Molecular Weight 132.16 g/mol [1][6]

Appearance Colorless to pale yellow liquid [1][2][7]

Boiling Point
238.6 ± 19.0 °C at 760 mmHg

92-93 °C at 14 Torr
[3][7]

Melting Point

129-131 °C (Note: This value

from one source seems

unusually high for a liquid at

room temperature and may be

anomalous)

[8]

Density 1.036 g/cm³ at 25 °C [3][7]

Refractive Index (n²⁵/D) 1.5960 - 1.608 [3]

Solubility

Limited solubility in water (0.69

g/L at 25 °C).[1][9] Soluble in

organic solvents like ethanol

and ether.[1]

[1][9]

Vapor Pressure 0.0 ± 0.5 mmHg at 25°C

Flash Point 118.9 ± 7.7 °C [3]

LogP (Octanol-Water) 2.12 - 2.15 [10]

CAS Number 1791-26-0 [1]

Experimental Protocols
The determination of the physical properties of a compound like 4-ethenylbenzaldehyde relies

on established experimental techniques in chemistry. While specific laboratory reports for this
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compound are not readily available in public literature, the following are detailed, generalized

methodologies for key experiments.

Determination of Boiling Point
The boiling point is a critical indicator of a liquid's volatility and is influenced by the strength of

intermolecular forces.

Methodology: Distillation

Apparatus Setup: A standard simple distillation apparatus is assembled. This includes a

round-bottom flask, a heating mantle, a distillation head with a thermometer, a condenser,

and a receiving flask.

Sample Preparation: A sample of 4-ethenylbenzaldehyde is placed in the round-bottom flask

along with boiling chips to ensure smooth boiling.

Heating: The sample is gently heated. The temperature is monitored closely as it begins to

boil and vapors rise into the distillation head.

Equilibrium Measurement: The boiling point is recorded as the temperature at which the

vapor and liquid phases are in equilibrium. This is indicated by a stable temperature reading

on the thermometer as the liquid condenses and collects in the receiving flask.

Pressure Correction: The atmospheric pressure is recorded. If the distillation is performed at

a pressure other than standard pressure (760 mmHg), the observed boiling point is corrected

using a nomograph or the Clausius-Clapeyron equation. For vacuum distillation (e.g., at 14

Torr), the pressure is controlled and monitored with a manometer.

Determination of Density
Density is the mass per unit volume and is a fundamental physical property.

Methodology: Pycnometer Method

Pycnometer Calibration: A pycnometer (a flask with a specific, accurately known volume) is

cleaned, dried, and weighed empty (m₁).
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Filling with Reference: The pycnometer is filled with a reference liquid of known density,

typically deionized water, at a specific temperature (e.g., 25 °C). It is then weighed again

(m₂). The volume (V) of the pycnometer can be calculated from the mass of the water (m₂ -

m₁) and its known density at that temperature.

Sample Measurement: The pycnometer is emptied, cleaned, dried, and filled with 4-

ethenylbenzaldehyde at the same temperature.

Final Weighing: The pycnometer filled with the sample is weighed (m₃).

Calculation: The density (ρ) of the 4-ethenylbenzaldehyde is calculated using the formula: ρ

= (m₃ - m₁) / V

Determination of Refractive Index
The refractive index measures how light propagates through a substance and is a

characteristic property used for identification and purity assessment.

Methodology: Abbe Refractometer

Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a

known refractive index, such as distilled water.

Sample Application: A few drops of 4-ethenylbenzaldehyde are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature is

also recorded, as the refractive index is temperature-dependent.

Visualizations
Logical Relationships of Physical Properties
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The physical properties of 4-ethenylbenzaldehyde are intrinsically linked to its molecular

structure. The diagram below illustrates these relationships.

Molecular Structure

Intermolecular Forces

Macroscopic Physical Properties
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(C₉H₈O)

Functional Groups:
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Influence

Solubility Profile
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Low Vapor Pressure

Influence
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Caption: Relationship between molecular structure and physical properties.

Experimental Workflow: Boiling Point Determination
The following diagram outlines the typical workflow for determining the boiling point of a liquid

sample like 4-ethenylbenzaldehyde via distillation.
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Caption: Workflow for experimental boiling point determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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